Cas no 1856099-11-0 (1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole)

• Product name: 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole
• CAS No: 1856099-11-0
• MF: C₆H₈F₂N₂O
• MW: 162.137328147888
• CID: 5192044

1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole
• 1H-Pyrazole, 1-(difluoromethyl)-3-(methoxymethyl)-

• Inchi： 1S/C6H8F2N2O/c1-11-4-5-2-3-10(9-5)6(7)8/h2-3,6H,4H2,1H3
• InChI Key： WHKTYDSDOXFTRD-UHFFFAOYSA-N
• SMILES： N1(C(F)F)C=CC(COC)=N1

Additional information on 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole

Comprehensive Overview of 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole (CAS No. 1856099-11-0)

The compound 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole (CAS No. 1856099-11-0) is a specialized pyrazole derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a methoxymethyl substituent, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole is its role in the development of novel therapeutics. The pyrazole core is a common motif in many FDA-approved drugs, and the addition of fluorine atoms often enhances metabolic stability and bioavailability. This compound is particularly relevant in the context of targeted cancer therapies and anti-inflammatory agents, where precision and efficacy are paramount. Recent studies have explored its potential as a kinase inhibitor, a class of compounds that has revolutionized modern medicine.

In the agrochemical sector, 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole is being investigated for its utility in pesticide formulations. The difluoromethyl group is known to impart resistance to enzymatic degradation, making it a promising candidate for sustainable agriculture. With the global push toward eco-friendly farming practices, this compound aligns well with the demand for low-toxicity and high-efficiency solutions. Farmers and agronomists are keen to understand how such innovations can address challenges like pest resistance and soil health.

The synthesis of 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole involves sophisticated organic chemistry techniques, including fluorination reactions and protective group strategies. These methods are often discussed in academic circles and patent literature, highlighting the compound's complexity and versatility. For chemists and researchers, optimizing the yield and purity of this compound remains a topic of active investigation. Questions like "How to improve the synthesis of 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole?" or "What are the latest advancements in pyrazole chemistry?" are frequently searched in scientific databases and online forums.

From a commercial perspective, the demand for 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole is expected to rise, driven by its applications in high-value industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. The compound's CAS No. 1856099-11-0 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in the supply chain.

Environmental and safety considerations are also paramount when working with 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Researchers often search for "safe handling protocols for fluorinated pyrazoles" or "environmental impact of difluoromethyl compounds" to ensure responsible usage. These queries reflect the broader trend of sustainability and green chemistry in modern scientific practice.

In conclusion, 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole (CAS No. 1856099-11-0) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications and ongoing research make it a compound of enduring relevance. Whether you are a medicinal chemist, an agrochemical expert, or a supply chain specialist, understanding this compound's potential can unlock new opportunities in your field. As the scientific community continues to explore its capabilities, 1-(difluoromethyl)-3-(methoxymethyl)-1H-pyrazole is poised to play a pivotal role in shaping the future of innovation.